2-(3,4-dimethoxyphenyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[1-(2-methoxyethyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C18H28N2O4/c1-22-11-10-20-8-6-15(7-9-20)19-18(21)13-14-4-5-16(23-2)17(12-14)24-3/h4-5,12,15H,6-11,13H2,1-3H3,(H,19,21)
• InChI Key: AVVMTZVBKGMQFZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)NC(=O)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H28N2O4
• Molecular Weight: 336.4 g/mol

Description

The compound "2-(3,4-dimethoxyphenyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)acetamide" is a chemical entity that appears to be related to a class of compounds that have been studied for their potential applications in biological systems. Although the exact compound is not directly mentioned in the provided papers, related compounds with similar functional groups and structural motifs have been investigated.

Synthesis Analysis

The synthesis of related compounds involves the use of methoxy and acetamide groups, which are present in the target molecule. For instance, a depside derivative was synthesized through a facile approach, yielding high purity and confirmed by various spectroscopic methods . This suggests that similar synthetic routes could potentially be applied to the target compound, with adaptations to the starting materials and reaction conditions to accommodate the specific structural features of the target molecule.

Molecular Structure Analysis

The molecular structure of compounds similar to the target molecule has been studied using spectroscopic methods and quantum mechanical calculations. For example, the molecular structure and vibrational characteristics of a related compound were investigated using Density Functional Theory (DFT) and compared with experimental FT-IR and FT-Raman spectral data, showing good agreement . This indicates that the molecular structure of the target compound could also be analyzed using similar computational methods to predict its vibrational frequencies and optimize its molecular geometry.

Chemical Reactions Analysis

Chemical reactions involving related compounds have been explored, revealing novel reaction pathways. For instance, the reaction mechanism of a compound containing dimethoxymethyl and methoxypropionitrile groups with acetamidine was elucidated, involving the elimination of methanol and cyclization steps . This information could provide insights into the reactivity of the target compound and help predict its behavior in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized, including their crystal structure, thermodynamic properties, and non-linear optical (NLO) behavior. For example, the crystal structure of a depside derivative was determined using X-ray single crystal diffraction, and the thermodynamic properties and NLO behavior of another compound were analyzed . These studies suggest that the target compound could exhibit interesting physical and chemical properties that warrant further investigation.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• The compound has been used in chemical reactions such as the synthesis of lactams, where its derivatives exhibited specific orientations and effects in the reaction processes. This highlights the compound's utility in specialized chemical syntheses (Fujii et al., 1977).

Pharmaceutical Compound Development

• 2-(3,4-dimethoxyphenyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)acetamide derivatives have been synthesized and evaluated for their potential as pharmaceutical compounds. These derivatives are studied for their chemical properties and potential applications in drug development (Guillaume et al., 2003).

Development of New Heterocyclic Compounds

• Novel compounds derived from this chemical have been synthesized for potential use as anti-inflammatory and analgesic agents. These compounds were evaluated for their inhibitory activity and demonstrated significant potential in pharmaceutical applications (Abu‐Hashem et al., 2020).

Enzyme Inhibitory Activities

• Derivatives of this compound have been studied for their inhibitory activities against various enzymes, indicating its potential for use in therapeutic contexts where enzyme inhibition is desirable (Virk et al., 2018).

Medicinal Chemistry and Drug Synthesis

• Studies have utilized derivatives of this compound in the synthesis of new drugs and medicinal compounds, highlighting its importance in the field of medicinal chemistry and pharmaceutical research (Sakai et al., 2022).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain a piperidine ring work by interacting with receptors in the nervous system.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity. Piperidine derivatives are a rich area of study in medicinal chemistry, and this compound could potentially contribute to that field.